Cas no 1594091-57-2 (1-iodo-2-(3,3,3-trifluoropropoxy)cyclopentane)

• Product Name: 1-iodo-2-(3,3,3-trifluoropropoxy)cyclopentane
• CAS No: 1594091-57-2
• MF: C₈H₁₂F₃IO
• MW: 308.079965591431
• CID: 6064095
• PubChem ID: 114774963
• Update Time: 2025-05-20

1-iodo-2-(3,3,3-trifluoropropoxy)cyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-iodo-2-(3,3,3-trifluoropropoxy)cyclopentane
• 1594091-57-2
• EN300-1133898

• Inchi： 1S/C8H12F3IO/c9-8(10,11)4-5-13-7-3-1-2-6(7)12/h6-7H,1-5H2
• InChI Key： WHDHCZNKFMBXEF-UHFFFAOYSA-N
• SMILES： IC1CCCC1OCCC(F)(F)F

Computed Properties

• Exact Mass: 307.98850g/mol
• Monoisotopic Mass: 307.98850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-iodo-2-(3,3,3-trifluoropropoxy)cyclopentane

Professional Introduction to Compound with CAS No. 1594091-57-2 and Product Name: 1-iodo-2-(3,3,3-trifluoropropoxy)cyclopentane

The compound identified by the CAS number 1594091-57-2 and the product name 1-iodo-2-(3,3,3-trifluoropropoxy)cyclopentane represents a significant advancement in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable tool in both academic research and industrial applications.

The molecular structure of 1-iodo-2-(3,3,3-trifluoropropoxy)cyclopentane consists of a cyclopentane ring substituted with an iodo group at the 1-position and a 3,3,3-trifluoropropoxy group at the 2-position. The presence of these functional groups imparts distinct reactivity and selectivity, which are highly advantageous in synthetic transformations. The iodo group serves as a versatile handle for further functionalization via cross-coupling reactions, while the trifluoropropoxy moiety introduces steric hindrance and electronic effects that can modulate the reactivity of the molecule.

In recent years, there has been growing interest in the development of novel fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The 3,3,3-trifluoropropoxy group in this compound is particularly noteworthy, as it has been shown to increase lipophilicity and reduce susceptibility to enzymatic degradation. These properties make it an attractive candidate for use in drug discovery and development.

One of the most compelling applications of 1-iodo-2-(3,3,3-trifluoropropoxy)cyclopentane is in the synthesis of biologically active molecules. Researchers have leveraged its unique reactivity to construct complex scaffolds that mimic natural products and bioactive peptides. For instance, recent studies have demonstrated its utility in the preparation of cyclopentanone derivatives, which exhibit potent biological activity against various targets. The ability to introduce fluorine-containing groups at specific positions allows for fine-tuning of molecular properties, leading to improved efficacy and reduced side effects.

The compound has also found utility in materials science applications. Fluorinated compounds are known for their thermal stability and resistance to chemical degradation, making them suitable for use in high-performance materials. The cyclopentane ring provides a rigid framework that can be modified to create polymers with tailored properties. Additionally, the iodo group enables post-polymerization modifications through cross-linking reactions, further enhancing material performance.

From a synthetic chemistry perspective, 1-iodo-2-(3,3,3-trifluoropropoxy)cyclopentane serves as an excellent intermediate for constructing more complex molecules. The combination of an iodine atom and an electron-withdrawing trifluoropropoxy group allows for multiple synthetic pathways, including Suzuki-Miyaura cross-coupling reactions and nucleophilic substitutions. These reactions are widely used in pharmaceutical synthesis to build carbon-carbon bonds efficiently.

The increasing demand for fluorinated compounds has driven innovation in synthetic methodologies. Researchers have developed novel catalytic systems that facilitate the introduction of fluorine atoms into organic molecules with high selectivity and yield. The use of 1-iodo-2-(3,3,3-trifluoropropoxy)cyclopentane as a building block has enabled the synthesis of fluorinated analogs of existing drugs, which often exhibit superior pharmacological properties.

In conclusion,1-iodo-2-(3,3,3-trifluoropropoxy)cyclopentane is a versatile compound with broad applications in pharmaceutical chemistry and materials science. Its unique structural features make it an invaluable tool for researchers seeking to develop novel bioactive molecules and high-performance materials. As our understanding of fluorine chemistry continues to evolve,1-iodo-2-(3,3,3-trifluoropropoxy)cyclopentane is poised to play an even greater role in advancing scientific discovery.